(2E)-N-[2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-5-yl]-3-phenylprop-2-enamide

• IUPAC Name: (E)-N-[2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-5-yl]-3-phenylprop-2-enamide
• InChI: InChI=1S/C27H23NO5/c1-17-21-15-19(28-25(29)14-9-18-7-5-4-6-8-18)10-12-24(21)33-27(17)26(30)22-16-20(31-2)11-13-23(22)32-3/h4-16H,1-3H3,(H,28,29)/b14-9+
• InChI Key: ZTGWPYPTEODJEY-NTEUORMPSA-N
• Canonical SMILES: CC1=C(OC2=C1C=C(C=C2)NC(=O)C=CC3=CC=CC=C3)C(=O)C4=C(C=CC(=C4)OC)OC
• Isomeric SMILES: CC1=C(OC2=C1C=C(C=C2)NC(=O)/C=C/C3=CC=CC=C3)C(=O)C4=C(C=CC(=C4)OC)OC
• Molecular Formula: C27H23NO5
• Molecular Weight: 441.5 g/mol

Description

The compound “(2E)-N-[2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-5-yl]-3-phenylprop-2-enamide” is a complex organic molecule. It contains several functional groups including an amide group (-CONH-), a benzofuran group (a fused aromatic ring containing a benzene and a furan ring), and a phenyl group (a benzene ring). The presence of the “2E” in the name indicates the presence of a double bond in the “E” (trans) configuration.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different part of the molecule. Without specific literature or experimental procedures, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple aromatic rings and a variety of functional groups. The exact structure would depend on the specific arrangement of these groups within the molecule.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. For example, the amide group might be hydrolyzed under acidic or basic conditions, and the aromatic rings might undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of multiple aromatic rings would likely make it relatively nonpolar and insoluble in water. The exact properties would need to be determined experimentally.

Scientific Research Applications

Chemical Biology and Enzyme Inhibition

Understanding how this compound interacts with enzymes can lead to insights into cellular processes. It may serve as a tool compound for enzyme inhibition studies.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

As with any chemical, handling this compound would require appropriate safety precautions. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific safety and hazard information.

Future Directions

The study and application of this compound would likely depend on its specific biological activity. It could potentially be used in the development of new pharmaceuticals or as a building block in organic synthesis.